Cas no 293327-15-8 (3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid)

3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid is a heterocyclic compound featuring both a benzoic acid and a pyrazolone moiety. Its unique structure, combining an amino group with a carboxyl functionality, makes it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the pyrazolone ring enhances its potential as a precursor for biologically active molecules, particularly in the development of analgesics, anti-inflammatory agents, and other therapeutic compounds. The compound's reactivity allows for further functionalization, enabling tailored modifications for specific research or industrial needs. Its stability and well-defined chemical properties ensure consistent performance in synthetic workflows.
3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid structure
293327-15-8 structure
Product Name:3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid
CAS No:293327-15-8
MF:C11H11N3O3
MW:233.223342180252
CID:3103650
PubChem ID:3772642
Update Time:2025-06-29

3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid
    • STK367434
    • 3-amino-5-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid
    • AKOS004912557
    • 3-amino-5-(3-methyl-5-oxo-4,5-dihydro-1h-1-pyrazolyl)benzoic acid
    • 3-amino-5-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic Acid
    • Oprea1_767316
    • 293327-15-8
    • Inchi: 1S/C11H11N3O3/c1-6-2-10(15)14(13-6)9-4-7(11(16)17)3-8(12)5-9/h3-5H,2,12H2,1H3,(H,16,17)
    • InChI Key: KXCUHCIEZOFGMZ-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)=NN1C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

  • Exact Mass: 233.08004122Da
  • Monoisotopic Mass: 233.08004122Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 96Ų

3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630656-5g
3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid
293327-15-8 98%
5g
¥9583.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630656-10g
3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid
293327-15-8 98%
10g
¥13269.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630656-25g
3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid
293327-15-8 98%
25g
¥19656.00 2024-08-03

Additional information on 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid

Introduction to 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid (CAS No. 293327-15-8)

3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical biology. With the CAS number 293327-15-8, this compound represents a complex molecular structure that combines a benzoic acid backbone with a pyrazole moiety, featuring an amino group and a methyl-substituted oxo-pyrazole ring. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for various biochemical and pharmacological applications.

The compound's structure is highly relevant in the context of drug discovery, particularly due to its ability to interact with biological targets in novel ways. The presence of both an amino group and a carboxylic acid group allows for potential modifications and derivatization, which are crucial for developing new therapeutic agents. Additionally, the pyrazole ring is known for its role in many bioactive molecules, often contributing to binding affinity and selectivity in drug interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid more effectively. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary virtual screening has identified its potential as a scaffold for developing inhibitors targeting cyclooxygenase (COX) enzymes, which are key players in pain and inflammation pathways.

In parallel, experimental investigations have begun to validate these computational predictions. In vitro assays have shown that derivatives of this compound can modulate the activity of enzymes such as lipoxygenase (LOX), which are involved in oxidative stress pathways. The oxo-pyrazole moiety appears to be particularly important in mediating these interactions, suggesting that further optimization of this region could enhance biological activity.

The benzoic acid component of 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid also contributes to its versatility. Benzoic acid derivatives are well-documented for their antimicrobial and anti-inflammatory properties, often serving as precursors in the synthesis of drugs like salicylic acid and ibuprofen. By incorporating this moiety into a novel pyrazole-based scaffold, researchers aim to leverage these established pharmacological profiles while introducing new mechanisms of action.

One particularly promising area of research involves the exploration of 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid as a potential anti-cancer agent. Preliminary data indicate that certain analogs of this compound can induce apoptosis in cancer cell lines by disrupting mitochondrial function. The precise mechanism appears to involve interactions with proteins involved in the regulation of apoptosis, such as Bcl-xL and caspase pathways. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

The synthesis of 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid presents both challenges and opportunities. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have made it possible to streamline these processes significantly. These advancements not only improve efficiency but also reduce the environmental impact of production.

From a regulatory perspective, 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid falls under general chemical substances that require standard safety protocols during handling and storage. Its application in pharmaceutical research means that rigorous quality control measures must be implemented to ensure consistency across batches. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing its development from a laboratory compound to a viable therapeutic agent.

The future prospects for 3-Amino-5-(3-methyl-5-oxyo-pyrazolyl-benzoic acid (CAS No. 293327_15_8) are bright, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular interventions.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent